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Abstract
This application note details a robust and validated High-Performance Liquid Chromatography

(HPLC) method coupled with Ultraviolet (UV) detection for the quantitative analysis of

thiocarlide (also known as isoxyl). This method is applicable for the determination of thiocarlide

in plasma samples and can be adapted for the analysis of pharmaceutical formulations. The

described protocol provides a reliable and efficient means for quality control, pharmacokinetic

studies, and drug development research involving thiocarlide.

Introduction
Thiocarlide is a thiourea antimicrobial agent with known activity against Mycobacterium

tuberculosis. Accurate and precise analytical methods are crucial for the evaluation of its

efficacy, safety, and formulation quality. This document provides a detailed experimental

protocol for an HPLC-UV method that is sensitive, reproducible, and accurate for the

quantification of thiocarlide.

Experimental
Instrumentation and Chromatographic Conditions
A standard HPLC system equipped with a UV detector is required. The specific parameters for

the analysis are outlined in the table below.
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Parameter Specification

HPLC System Agilent 1100 series or equivalent

Column Spherisorb 5 µm ODS2 (C18), 2 x 100 mm

Mobile Phase
70% Acetonitrile in 20 mM Ammonium Acetate

buffer

Flow Rate 1.0 mL/min

Injection Volume 20 µL

UV Detection Wavelength 270 nm[1]

Column Temperature Ambient (25 °C)

Run Time Approximately 10 minutes

Reagents and Standards
Thiocarlide reference standard (purity >99%)

Acetonitrile (HPLC grade)

Ammonium acetate (analytical grade)

Water (HPLC grade)

Human plasma (for bioanalytical applications)

Methanol (HPLC grade, for sample preparation)

Standard Solution Preparation
Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of thiocarlide reference

standard and transfer to a 10 mL volumetric flask. Dissolve in and dilute to volume with

methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.1
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µg/mL to 100 µg/mL.

Sample Preparation
For Plasma Samples:

To 500 µL of plasma in a microcentrifuge tube, add 1 mL of acetonitrile.

Vortex for 1 minute to precipitate proteins.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40 °C.

Reconstitute the residue in 200 µL of the mobile phase.

Filter through a 0.45 µm syringe filter into an HPLC vial.

For Pharmaceutical Formulations (e.g., Tablets):

Weigh and finely powder a representative number of tablets.

Accurately weigh a portion of the powder equivalent to 10 mg of thiocarlide and transfer to a

100 mL volumetric flask.

Add approximately 70 mL of methanol and sonicate for 15 minutes to dissolve the active

ingredient.

Dilute to volume with methanol and mix well.

Filter an aliquot through a 0.45 µm syringe filter.

Dilute the filtrate with the mobile phase to a final concentration within the calibration range.

Method Validation Summary
The method was validated according to the International Council for Harmonisation (ICH)

guidelines.
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Validation Parameter Result

Linearity (Range) 0.25 - 50 µg/mL

Correlation Coefficient (r²) > 0.999

Limit of Quantification (LOQ) 0.25 µg/mL[1]

Accuracy (% Recovery) 98.5% - 101.2%

Precision (% RSD) < 2.0%

Specificity

No interference from endogenous plasma

components observed at the retention time of

thiocarlide.

Retention Time Approximately 4.8 minutes[1]

Results and Discussion
The developed HPLC-UV method provides a simple and effective way to quantify thiocarlide.

The retention time of approximately 4.8 minutes allows for a rapid sample throughput. The

method demonstrated excellent linearity, accuracy, and precision over the tested concentration

range, making it suitable for routine analysis. The recovery of thiocarlide from guinea pig

plasma was reported to be greater than 68%[1].
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Caption: Experimental workflow for the HPLC-UV analysis of thiocarlide.

Conclusion
The HPLC-UV method described in this application note is a validated, reliable, and efficient

tool for the quantitative analysis of thiocarlide in various matrices. The detailed protocol and

performance characteristics provided herein can be readily implemented in a quality control or

research laboratory setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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